1-(4-chlorobenzyl)-5-(3-chloro-4-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(1H,5H)-dione

• IUPAC Name: 5-(3-chloro-4-methoxyphenyl)-3-[(4-chlorophenyl)methyl]-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione
• InChI: InChI=1S/C18H14Cl2N4O3/c1-27-14-7-6-12(8-13(14)20)24-17(25)15-16(18(24)26)23(22-21-15)9-10-2-4-11(19)5-3-10/h2-8,15-16H,9H2,1H3
• InChI Key: GXJBAEVXEWZFHZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=O)C3C(C2=O)N(N=N3)CC4=CC=C(C=C4)Cl)Cl
• Molecular Formula: C18H14Cl2N4O3
• Molecular Weight: 405.2 g/mol

Description

1-(4-chlorobenzyl)-5-(3-chloro-4-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(1H,5H)-dione is a useful research compound. Its molecular formula is C18H14Cl2N4O3 and its molecular weight is 405.24. The purity is usually 95%.
BenchChem offers high-quality 1-(4-chlorobenzyl)-5-(3-chloro-4-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(1H,5H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-chlorobenzyl)-5-(3-chloro-4-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(1H,5H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Oxidation Applications

4-(p-Chloro)phenyl-1,3,4-triazole-3,5-dione demonstrates effectiveness as an oxidizing agent for converting 1,3,5-trisubstituted pyrazolines to their corresponding pyrazoles under mild conditions, achieving moderate to good yields at room temperature (Zolfigol et al., 2006).

Inhibition Applications

Isatin-based 1,2,3-triazoles were synthesized and evaluated as inhibitors against caspase-3, identifying two potent inhibitors with low nanomolar IC50 values, indicating competitive inhibition mechanisms (Jiang & Hansen, 2011).

Antimicrobial Applications

New 1,2,4-triazole derivatives have been synthesized and shown to possess good to moderate antimicrobial activities against tested microorganisms, illustrating the potential of triazole compounds in developing new antimicrobial agents (Bektaş et al., 2007).

Structural Applications

Synthesis and structure determination of specific triazole derivatives have been achieved, with detailed structural elucidation through NMR spectroscopy and single-crystal X-ray diffraction, highlighting the importance of structural analysis in understanding compound properties (Kariuki et al., 2022).

Antibacterial Activity

Novel triazino[3,4-b]benzothiazole derivatives exhibit antibacterial activity, underlining the therapeutic potential of triazole compounds in addressing bacterial infections (Vartale et al., 2008).

Corrosion Inhibition

Triazole derivatives, such as 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole, demonstrate significant corrosion inhibition efficiency on mild steel in acidic media, showcasing the application of triazole compounds in corrosion protection (Bentiss et al., 2009).